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Compound of Interest

Compound Name: 1,3-Diethyl 2-oxopropanedioate

Cat. No.: B1194521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diethyl ketomalonate, also known as diethyl oxomalonate, is a highly versatile

reagent in organic synthesis, primarily due to the electrophilic nature of its central carbonyl

group.[1] This reactivity makes it an excellent partner in various pericyclic reactions, especially

cycloadditions, where it can act as a dienophile or dipolarophile.[1][2] Its utility extends to the

synthesis of complex heterocyclic structures, which are valuable scaffolds in medicinal

chemistry and drug development.[2] This document provides detailed experimental procedures

for key cycloaddition reactions involving diethyl ketomalonate, including [4+2], [3+2], and [2+2]

cycloadditions.

Properties of Diethyl Ketomalonate
Diethyl ketomalonate is typically a clear yellow to yellow-green liquid.[3] Its key physical and

chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₇H₁₀O₅ [3]

Molecular Weight 174.15 g/mol [3][4]

Density 1.142 g/cm³ at 25 °C [1][4]

Boiling Point 208-210 °C [1][4]

Refractive Index n20/D 1.415 [4]

CAS Number 609-09-6 [4]

Appearance Clear colorless to yellow liquid [1]

Solubility

Highly soluble in water; soluble

in ethanol, diethyl ether,

chloroform.

[1]

Experimental Protocols for Cycloaddition Reactions
A general workflow for performing cycloaddition reactions with diethyl ketomalonate is outlined

below. This involves reaction setup, monitoring, workup, and purification, followed by

characterization of the final product.
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Preparation

Reaction

Workup & Purification

Analysis

1. Combine Reactants
(Diethyl Ketomalonate, Diene/Dipole, Solvent)

2. Add Catalyst
(If applicable, e.g., Lewis Acid)

3. Stir at Defined
Temperature

4. Monitor Progress
(e.g., TLC, GC-MS)

5. Quench Reaction

6. Extraction & Washing

7. Dry & Concentrate

8. Purify Product
(e.g., Column Chromatography)

9. Characterization
(NMR, IR, MS)
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Diethyl Ketomalonate
(Dienophile)

Dihydropyran Derivative

 Lewis Acid (optional)
 Toluene, Heat

1,3-Diene
(e.g., Isoprene)

 Lewis Acid (optional)
 Toluene, Heat

+

 Lewis Acid (optional)
 Toluene, Heat

Diethyl Ketomalonate
(Dipolarophile)

Triazoline Derivative

 Toluene or xylene
 Heat

Organic Azide
(e.g., Benzyl Azide)

 Toluene or xylene
 Heat

+

 Toluene or xylene
 Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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